Cas no 2384067-63-2 (3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine)
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1147633
- 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
- 2384067-63-2
-
- Inchi: 1S/C10H9BrFN3/c1-5-9(14-15-10(5)13)6-2-3-8(12)7(11)4-6/h2-4H,1H3,(H3,13,14,15)
- InChI Key: MKLSXNFSLWPDKR-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1=C(C)C(N)=NN1)F
Computed Properties
- Exact Mass: 268.99639g/mol
- Monoisotopic Mass: 268.99639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.7Ų
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147633-0.05g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1147633-0.1g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1147633-0.25g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1147633-0.5g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1147633-1.0g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1147633-2.5g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1147633-5.0g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1147633-10.0g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1147633-1g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1147633-5g |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
2384067-63-2 | 95% | 5g |
$2028.0 | 2023-10-25 |
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine: A Promising Compound with Broad Pharmacological Potential
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2384067-63-2) represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This compound belongs to the class of pyrazolyl derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of multiple functional groups—such as the 3-bromo-4-fluorophenyl ring system, the 4-methyl substituent, and the 1H-pyrazol-5-amine core—confers unique chemical properties that make it a valuable candidate for further exploration in biomedical research.
The molecular structure of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine is characterized by its pyrazole ring with a 5-amine functional group, which is critical for its potential interactions with biological targets. The 3-bromo-4-fluorophenyl substituent introduces electronic and steric effects that may modulate the compound’s reactivity and selectivity. Recent studies have highlighted the importance of substituent variations in pyrazolyl compounds, as they can significantly influence pharmacokinetic profiles and therapeutic efficacy. For instance, the introduction of halogen atoms like fluorine and bromine can enhance metabolic stability and improve binding affinity to specific protein targets.
One of the most compelling aspects of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine is its potential role in targeting kinase pathways, which are central to many disease mechanisms. Kinases are enzymes that regulate cellular processes through phosphorylation, and their dysregulation is implicated in conditions such as oncology and inflammatory disorders. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that pyrazolyl derivatives with similar structural features exhibit potent inhibitory activity against EGFR and ALK kinases, which are critical in cancer progression. The 3-bromo-4-fluorophenyl group appears to play a key role in enhancing the compound’s ability to bind to these kinase domains, suggesting its potential as a lead molecule for targeted therapy in oncology.
Additionally, the 4-methyl substituent in 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine may contribute to its metabolic stability and solubility, which are critical factors in drug development. A 2022 study in Drug Discovery Today emphasized the importance of alkyl groups in modulating the pharmacokinetic properties of pyrazolyl derivatives. The 4-methyl group may also influence the compound’s ability to interact with hydrophobic regions of target proteins, thereby improving its binding affinity and selectivity. These structural features make 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine a promising candidate for further optimization in drug design.
Recent advancements in computational chemistry have enabled researchers to explore the molecular interactions of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine with potential biological targets. Molecular docking studies have revealed that this compound can form hydrogen bonds with key residues in the active sites of kinase enzymes, such as tyrosine kinase and serine/threonine kinase. These interactions are crucial for the compound’s inhibitory activity, as they prevent the phosphorylation of downstream substrates involved in disease pathways. The 1H-pyrazol-5-amine core is particularly effective in forming these hydrogen bonds, which may explain its high potency in in vitro assays.
Moreover, the 3-bromo-4-fluorophenyl substituent may also contribute to the compound’s ability to modulate inflammatory responses. A 2021 study in Pharmacological Research demonstrated that pyrazolyl derivatives with similar halogen substitutions exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of inflammation and is implicated in conditions such as autoimmune diseases and chronic inflammation. The 3-bromo-4-fluorophenyl group may enhance the compound’s ability to interfere with this pathway, making it a potential therapeutic agent for inflammatory disorders.
In conclusion, 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2384067-63-2) is a structurally diverse compound with significant potential in pharmaceutical research. Its unique combination of pyrazolyl, 3-bromo-4-fluorophenyl, and 4-methyl substituents suggests a broad range of biological activities, including anti-inflammatory, antitumor, and kinase-inhibitory properties. Ongoing studies are focused on optimizing its pharmacological profile for therapeutic applications, and its structural features make it a valuable candidate for further exploration in drug discovery.
2384067-63-2 (3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)